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Compound of Interest

Compound Name: 7,8-Dimethyl-7H-purine

CAS No.: 15837-10-2

Cat. No.: B097861 Get Quote

Executive Summary & Core Directive
Do not treat 7,8-Dimethyl-7H-purine as general trash or sewer-safe waste. While purine

derivatives are ubiquitous in biological systems, methylated synthetic analogs like 7,8-
Dimethyl-7H-purine (CAS 15837-10-2) must be managed as Hazardous Chemical Waste.[1]

[2][3][4] This compound is an organic base and a potential irritant. Its structural similarity to

bioactive xanthines necessitates a conservative disposal strategy to prevent environmental

bioaccumulation and unintended physiological effects.

Immediate Action Required:

Segregate from strong oxidizers and acids.

Label clearly as "Hazardous Waste - Organic Base."[1]

Disposal Path: High-temperature incineration via a licensed chemical waste contractor.[1]

Chemical Identity & Hazard Profile
Before disposal, verify the chemical identity to ensure this protocol applies to your specific

inventory.
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Parameter Specification

Chemical Name 7,8-Dimethyl-7H-purine

CAS Number 15837-10-2

Molecular Formula C₇H₈N₄

Physical State Solid (Crystalline powder)

Hazard Class (GHS)
Warning (Irritant).[1][5] May cause eye/skin

irritation; harmful if swallowed (Category 4).[4]

Reactivity
Incompatible with strong oxidizing agents and

strong acids.

Flash Point Combustible (Keep away from open flames).

Critical Note: Research chemicals often lack comprehensive toxicological data. Apply the

Precautionary Principle: treat this substance as if it possesses the toxicity of its most hazardous

analog (e.g., methylated xanthines) until proven otherwise.

Pre-Disposal Handling & Segregation
Proper segregation prevents dangerous cross-reactions in waste streams.

Incompatibility Matrix
DO NOT MIX WITH:

Strong Oxidizers (e.g., Peroxides, Permanganates, Nitric Acid)

Risk of fire/explosion.

Strong Acids (e.g., Hydrochloric, Sulfuric)
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Exothermic neutralization; may generate fumes.

COMPATIBLE WITH:

Non-halogenated organic solvents (e.g., Methanol, Ethanol, DMSO).

Other basic organic solids.

Workflow Visualization: Waste Segregation
The following diagram illustrates the decision logic for segregating 7,8-Dimethyl-7H-purine
waste.
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Caption: Decision logic for segregating 7,8-Dimethyl-7H-purine waste based on physical state

and solvent compatibility.

Detailed Disposal Procedures
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired stock, spilled powder, or contaminated weighing boats.

PPE Required: Nitrile gloves, safety goggles, lab coat, N95 dust mask (if handling large

quantities outside a fume hood).

Containerization:

Collect the solid in a wide-mouth High-Density Polyethylene (HDPE) jar or a heavy-duty

clear plastic waste bag (double-bagged).[1]

Do not use metal containers if the waste is acidic (rare for this base, but good practice).[6]

Labeling:

Affix a hazardous waste tag.

Constituents: "7,8-Dimethyl-7H-purine (Solid)."[1]

Hazard Checkbox: Check "Toxic" and "Irritant."

Storage: Store in the "Solid Organic Waste" satellite accumulation area until pickup.

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, mother liquors, or HPLC waste containing the purine.

Solvent Compatibility Check:

If dissolved in DCM/Chloroform: Dispose in Halogenated waste stream.

If dissolved in Methanol/Ethanol/DMSO: Dispose in Non-Halogenated organic waste

stream.
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If dissolved in Water/Buffer: Do NOT pour down the drain.[7] Collect in "Aqueous Chemical

Waste" carboy.

Neutralization (If necessary):

If the solution is highly acidic or basic due to other reagents, neutralize to pH 5–9 before

adding to the main waste carboy to prevent heat generation.

Transfer:

Use a funnel to prevent spills.

Leave at least 10% headspace in the carboy to allow for expansion.

Labeling:

List all solvents and the purine concentration (e.g., "Methanol 99%, 7,8-Dimethyl-7H-
purine <1%").

Emergency Procedures (Spill Response)
In the event of an accidental release during disposal:

Scenario Response Protocol

Minor Solid Spill (<10g)

1. Dampen a paper towel with water (prevents

dust).2. Wipe up material.3.[4][8] Place towel in

hazardous solid waste bag.4. Clean area with

soap and water.[7]

Major Solid Spill (>10g)

1. Evacuate immediate area.2. Wear N95/P100

respirator.3. Cover spill with wet paper towels to

suppress dust.4. Scoop into waste container.

Skin Contact
Wash with soap and water for 15 minutes.

Consult SDS if irritation persists.

Eye Contact
Flush eyes with water for 15 minutes. Seek

medical attention immediately.
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Regulatory Compliance & Classification
This guidance aligns with US EPA (RCRA) and general laboratory safety standards.

RCRA Status: Not explicitly listed as a P- or U-listed waste.[1] However, due to "Ignitability"

(if in flammable solvent) or "Toxicity" (characteristic), it must be managed as hazardous.

EPA Waste Code:

If in flammable solvent (Flash point <60°C): D001 (Ignitable).

If pure solid: Classify as Non-RCRA Regulated Hazardous Waste (unless characteristic

toxicity is proven), but manage as hazardous per Best Management Practices (BMP).

Disposal Method: The preferred destruction method is Fuel Blending or Incineration at a

permitted TSDF (Treatment, Storage, and Disposal Facility).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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